Cas no 1805063-79-9 (3,6-Difluoro-2-nitrobenzyl chloride)

• Product Name: 3,6-Difluoro-2-nitrobenzyl chloride
• CAS No: 1805063-79-9
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• CID: 4980368
• Update Time: 2025-07-23

3,6-Difluoro-2-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,6-Difluoro-2-nitrobenzyl chloride

• Inchi： 1S/C7H4ClF2NO2/c8-3-4-5(9)1-2-6(10)7(4)11(12)13/h1-2H,3H2
• InChI Key： JXFNWUXVRUXIIK-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=C(C=1[N+](=O)[O-])F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• XLogP3: 2.3
• Topological Polar Surface Area: 45.8

Additional information on 3,6-Difluoro-2-nitrobenzyl chloride

Professional Introduction to 3,6-Difluoro-2-nitrobenzyl Chloride (CAS No. 1805063-79-9)

3,6-Difluoro-2-nitrobenzyl chloride is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 1805063-79-9, represents a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, characterized by the presence of both fluoro and nitro substituents, makes it a versatile building block for the development of novel therapeutic agents.

The significance of 3,6-Difluoro-2-nitrobenzyl chloride in modern pharmaceutical chemistry cannot be overstated. The introduction of fluorine atoms into aromatic rings often enhances the metabolic stability and binding affinity of drug candidates, while the nitro group provides a reactive site for further functionalization. These attributes have positioned this compound as a valuable asset in medicinal chemistry campaigns aimed at discovering new treatments for a range of diseases.

In recent years, there has been a surge in research focused on exploiting the potential of fluoroaromatic compounds in drug development. The ability to fine-tune electronic and steric properties through strategic substitution has led to the identification of numerous lead compounds with improved pharmacokinetic profiles. Among these, 3,6-Difluoro-2-nitrobenzyl chloride has emerged as a particularly promising intermediate due to its reactivity and compatibility with various synthetic methodologies.

One of the most compelling applications of 3,6-Difluoro-2-nitrobenzyl chloride is in the synthesis of protease inhibitors, which are essential for treating conditions such as HIV/AIDS and cancer. The fluoro and nitro groups facilitate selective modifications that enhance binding to target enzymes, thereby improving therapeutic efficacy. Recent studies have demonstrated its utility in generating highly potent inhibitors with reduced side effects compared to earlier generations of drugs.

The role of this compound extends beyond protease inhibition. Researchers have also explored its use in developing kinase inhibitors, which are crucial for targeting signaling pathways involved in tumor growth and progression. The unique electronic properties conferred by the fluoro and nitro substituents allow for precise tuning of binding interactions, enabling the design of molecules that selectively inhibit aberrant signaling networks.

The synthetic versatility of 3,6-Difluoro-2-nitrobenzyl chloride is another key factor contributing to its widespread adoption in pharmaceutical research. It can undergo a variety of transformations, including nucleophilic substitution reactions, metal-catalyzed cross-coupling reactions, and reduction processes, making it adaptable to diverse synthetic strategies. This flexibility has enabled chemists to construct complex molecular architectures with relative ease.

In addition to its role as a synthetic intermediate, 3,6-Difluoro-2-nitrobenzyl chloride has been investigated for its potential applications in materials science. The presence of electron-withdrawing groups enhances its utility as a precursor for conductive polymers and organic semiconductors. These materials are increasingly relevant in the development of next-generation electronic devices, including flexible displays and solar cells.

The growing interest in green chemistry has also influenced the use of 3,6-Difluoro-2-nitrobenzyl chloride. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. Innovations such as catalytic processes and solvent-free reactions are being explored to enhance the ecological footprint of pharmaceutical manufacturing.

The future prospects for 3,6-Difluoro-2-nitrobenzyl chloride remain bright as research continues to uncover new applications and refine existing methodologies. The compound's unique combination of reactivity and stability ensures its continued relevance in both academic and industrial settings. As drug discovery efforts evolve toward more targeted and personalized therapies, this intermediate will likely play an increasingly important role in shaping the next generation of therapeutic agents.